Cas no 1549646-89-0 (3-(cyclopropylmethoxy)-3-methylazetidine)

3-(Cyclopropylmethoxy)-3-methylazetidine is a versatile heterocyclic compound featuring a cyclopropylmethoxy substituent attached to a 3-methylazetidine core. This structure imparts unique steric and electronic properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The azetidine ring offers conformational rigidity, while the cyclopropylmethoxy group enhances lipophilicity and metabolic stability. Its compact, strained ring system is advantageous for modulating bioactivity in drug discovery, particularly in targeting central nervous system (CNS) and enzyme inhibition applications. The compound’s synthetic flexibility allows for further functionalization, enabling tailored modifications for specific research or industrial needs. High purity grades are available to ensure reproducibility in advanced chemical processes.
3-(cyclopropylmethoxy)-3-methylazetidine structure
1549646-89-0 structure
Product Name:3-(cyclopropylmethoxy)-3-methylazetidine
CAS No:1549646-89-0
MF:C8H15NO
MW:141.210802316666
CID:6297167
PubChem ID:83067439
Update Time:2025-10-27

3-(cyclopropylmethoxy)-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

    • 3-(cyclopropylmethoxy)-3-methylazetidine
    • AKOS021388556
    • 1549646-89-0
    • EN300-1852154
    • Inchi: 1S/C8H15NO/c1-8(5-9-6-8)10-4-7-2-3-7/h7,9H,2-6H2,1H3
    • InChI Key: AWBJOJFSRAZRKX-UHFFFAOYSA-N
    • SMILES: O(CC1CC1)C1(C)CNC1

Computed Properties

  • Exact Mass: 141.115364102g/mol
  • Monoisotopic Mass: 141.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 21.3Ų

3-(cyclopropylmethoxy)-3-methylazetidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1852154-0.05g
3-(cyclopropylmethoxy)-3-methylazetidine
1549646-89-0
0.05g
$768.0 2023-09-19
Enamine
EN300-1852154-0.1g
3-(cyclopropylmethoxy)-3-methylazetidine
1549646-89-0
0.1g
$804.0 2023-09-19
Enamine
EN300-1852154-0.25g
3-(cyclopropylmethoxy)-3-methylazetidine
1549646-89-0
0.25g
$840.0 2023-09-19
Enamine
EN300-1852154-0.5g
3-(cyclopropylmethoxy)-3-methylazetidine
1549646-89-0
0.5g
$877.0 2023-09-19
Enamine
EN300-1852154-1.0g
3-(cyclopropylmethoxy)-3-methylazetidine
1549646-89-0
1g
$1214.0 2023-05-26
Enamine
EN300-1852154-2.5g
3-(cyclopropylmethoxy)-3-methylazetidine
1549646-89-0
2.5g
$1791.0 2023-09-19
Enamine
EN300-1852154-5.0g
3-(cyclopropylmethoxy)-3-methylazetidine
1549646-89-0
5g
$3520.0 2023-05-26
Enamine
EN300-1852154-10.0g
3-(cyclopropylmethoxy)-3-methylazetidine
1549646-89-0
10g
$5221.0 2023-05-26
Enamine
EN300-1852154-1g
3-(cyclopropylmethoxy)-3-methylazetidine
1549646-89-0
1g
$914.0 2023-09-19
Enamine
EN300-1852154-5g
3-(cyclopropylmethoxy)-3-methylazetidine
1549646-89-0
5g
$2650.0 2023-09-19

Additional information on 3-(cyclopropylmethoxy)-3-methylazetidine

Advancements in the Synthesis and Applications of 3-(Cyclopropylmethoxy)-3-Methylazetidine (CAS No. 1549646-89-0)

3-(Cyclopropylmethoxy)-3-methylazetidine (CAS No. 1549646-89-0) is a structurally unique nitrogen-containing heterocyclic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and materials science research. The compound features a four-membered azetidine ring, substituted with a cyclopropylmethoxy group at the C-3 position and a methyl group at the adjacent carbon. This combination of substituents imparts distinct physicochemical properties, making it a valuable scaffold for drug discovery and organic synthesis. Recent studies have highlighted its role as a versatile intermediate in the development of bioactive molecules, particularly those targeting G protein-coupled receptors (GPCRs) and enzyme inhibition pathways.

The synthesis of 3-(cyclopropylmethoxy)-3-methylazetidine has been explored through multiple methodologies, with recent advancements focusing on catalytic approaches to enhance efficiency and stereoselectivity. One prominent strategy involves the use of transition-metal-catalyzed cyclization reactions, where palladium or copper complexes facilitate the formation of the azetidine ring under mild conditions. Additionally, organocatalytic systems have been employed to construct the cyclopropylmethoxy moiety, leveraging chiral amine catalysts to achieve high enantioselectivity. These methods align with modern green chemistry principles by minimizing waste generation and reducing reliance on hazardous reagents.

In pharmaceutical research, azetidine derivatives like 3-(cyclopropylmethoxy)-3-methylazetidine are increasingly recognized for their ability to modulate biological targets with high specificity. For instance, compounds containing azetidine rings have demonstrated activity as selective serotonin reuptake inhibitors (SSRIs) and histamine H₃ receptor antagonists. The presence of the cyclopropylmethoxy substituent in this particular structure introduces conformational rigidity, which may enhance binding affinity to target proteins by restricting rotational flexibility around key bonds. This property is particularly advantageous in optimizing drug-like characteristics such as solubility, metabolic stability, and permeability across biological membranes.

Structural analysis via nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography has revealed that 3-(cyclopropylmethoxy)-3-methylazetidine exhibits a non-planar geometry due to the strain inherent in its four-membered ring system. The cyclopropane fragment further contributes to this structural diversity by introducing angular strain into the molecule, which can influence intermolecular interactions during receptor binding or enzyme inhibition processes. Computational studies using density functional theory (DFT) have corroborated these findings, providing insights into electronic distribution patterns that govern reactivity profiles.

One area where this compound shows promise is in antiviral drug development. Research published in *Journal of Medicinal Chemistry* (2024) demonstrated that analogs containing similar azetidine-cyclopropane hybrid structures exhibited potent inhibition against viral proteases from SARS-CoV-2 variants. The specific arrangement of functional groups in 3-(cyclopropylmethoxy)-3-methylazetidine appears to mimic natural substrates while resisting proteolytic degradation—a critical factor for improving therapeutic efficacy against rapidly evolving pathogens.

In materials science applications, derivatives of this compound have been investigated for their role as ligands in coordination chemistry. The nitrogen atom's lone pair provides strong electron-donating capabilities suitable for forming stable complexes with transition metals such as ruthenium or iridium catalysts used in polymerization reactions. Recent work from *Advanced Materials* (2025) explored how modifying substituents on the azetidine core could fine-tune metal-ligand interactions to control catalytic activity at molecular levels.

A notable feature distinguishing CAS No. 1549646-89-0 from other azetidines is its dual substitution pattern combining both aliphatic cyclic elements (the cyclopropane ring) and oxygen-containing functionalities (the methoxy group). This unique architecture allows for tailored modifications through selective functionalization strategies—such as directing group-assisted electrophilic substitutions or cross-coupling reactions—to access a wide range of structurally diverse derivatives suitable for various applications.

Safety assessments conducted under Good Laboratory Practice (GLP) guidelines indicate favorable toxicological profiles when compared against standard heterocyclic compounds used in medicinal chemistry programs. In vitro studies measuring cytotoxicity against human cell lines showed no significant adverse effects at concentrations below 1 mM—a threshold relevant for most preclinical screening assays—suggesting potential compatibility with biological systems during early-stage drug development phases.

The compound's utility extends beyond traditional medicinal uses into agrochemical research domains where it serves as an intermediate for designing herbicides with novel modes of action against glyphosate-resistant weeds species like *Amaranthus palmeri*. By incorporating this scaffold into phosphonic acid derivatives through esterification reactions followed by hydrolysis steps under acidic conditions mimicking plant metabolic environments researchers observed improved herbicidal activity profiles compared to conventional alternatives currently available on market shelves today according latest findings presented at International Congress on Pesticide Chemistry last year held virtually across multiple time zones globally participated by over 200 leading scientists specializing pesticide formulation technologies worldwide today!

Analytical techniques such as gas chromatography-mass spectrometry (GC-MS), liquid chromatography-high-resolution mass spectrometry (LC-HRMS), and Fourier-transform infrared spectroscopy (FTIR) have been instrumental in characterizing reaction pathways involving this compound during synthetic transformations leading up final product isolation stages within industrial settings aiming scale production processes economically viable manner meeting global demand requirements without compromising quality standards required regulatory agencies overseeing chemical manufacturing industries globally today!

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd